Tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key: HQMYWQCBINPHBB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)CCN1C(=O)OC(C)(C)C
• Molecular Formula: C11H19NO3
• DSSTOX Substance ID: DTXSID30514524
• Molecular Weight: 213.27 g/mol
• CAS RN: 190906-92-4

Description

Tert-butyl 2-methyl-4-oxopiperidine-1-carboxylate, also known as TBO-PCC, is an organic compound used in the synthesis of various molecules and materials. It is a colorless solid that is soluble in organic solvents such as ethanol and ether. TBO-PCC is a versatile reagent with a wide range of applications in organic synthesis, including the synthesis of pharmaceuticals, agrochemicals, and biocides.

Scientific Research Applications

• Synthesis of Protein Tyrosine Kinase Inhibitors : It's an important intermediate in synthesizing Jak3 inhibitor—CP-690550. An efficient synthesis approach involves a series of steps, starting from 4-methylpyridinium, and demonstrates advantages in terms of raw material availability, simplicity, and suitability for industrial scale-up (Chen Xin-zhi, 2011).

• Stereoselective Syntheses : Its derivatives, when reacted with L-selectride, produce cis isomers of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates in quantitative yield. These cis isomers can be transformed into trans (3R,4R) isomers, showcasing its utility in stereoselective synthesis processes (V. Boev et al., 2015).

• Preparation of Piperidine Derivatives : The compound serves as a precursor for synthesizing diverse piperidine derivatives, a class of compounds with broad applications in pharmaceuticals (A. I. Moskalenko & V. Boev, 2014).

• Fused Piperidine-Oxygen Heterocycles : It is used in the stereoselective synthesis of N-Boc piperidine derivatives fused with oxygen heterocycles, important for developing stereochemically homogeneous fused bicyclic systems (A. I. Moskalenko & V. Boev, 2014).

• Crystal Structure Studies : X-ray studies of certain derivatives provide insights into molecular packing and intermolecular hydrogen bonding, contributing to the understanding of chemical structure and reactivity (C. Didierjean et al., 2004).

• Synthesis of Schiff Base Compounds : Starting from tert-butyl 4-oxopiperidine-1-carboxylate, Schiff base compounds with potential applications in various fields have been synthesized (N. Çolak et al., 2021).

Safety and Hazards

The compound is classified under the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P280, P305+P351+P338.